Cas no 893763-95-6 (2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran)

• Product Name: 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran
• CAS No: 893763-95-6
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• MDL: MFCD07658425
• CID: 4718828
• Update Time: 2025-07-28

2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran Chemical and Physical Properties

Names and Identifiers

• 2-[(1E)-2-nitroprop-1-en-1-yl]dibenzo[b,d]furan
• STK736518
• 2-[(E)-2-nitroprop-1-enyl]dibenzofuran
• ST086676
• R9810
• dibenzofuran, 2-[(1E)-2-nitro-1-propenyl]-
• 2-[(E)-2-nitro-1-propenyl]dibenzo[b,d]furan
• 2-((1E)-2-nitroprop-1-enyl)dibenzo[b,d]furan
• A4081/0173914
• 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran

• MDL： MFCD07658425
• Inchi： 1S/C15H11NO3/c1-10(16(17)18)8-11-6-7-15-13(9-11)12-4-2-3-5-14(12)19-15/h2-9H,1H3/b10-8+
• InChI Key： HJZAYNORFNQLDP-CSKARUKUSA-N
• SMILES： O1C2C=CC=CC=2C2C=C(/C=C(\C)/[N+](=O)[O-])C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 387
• XLogP3: 4.7
• Topological Polar Surface Area: 59

Additional information on 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran

Recent Advances in the Study of 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran (CAS: 893763-95-6)

The compound 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran (CAS: 893763-95-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its dibenzofuran core, coupled with the nitropropene moiety, provides a scaffold for further chemical modifications, making it a valuable building block in medicinal chemistry. Researchers have successfully employed 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran in the development of inhibitors targeting key enzymes involved in inflammatory pathways, demonstrating its potential as a lead compound for anti-inflammatory drug development.

In terms of biological activity, preliminary in vitro studies have shown that 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that further optimization of this compound could yield more potent and selective COX-2 inhibitors, potentially offering a new avenue for the treatment of chronic inflammatory conditions.

Moreover, recent computational studies have explored the binding interactions of 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran with various biological targets. Molecular docking simulations have revealed favorable binding affinities for several protein targets, including kinases and GPCRs, indicating its potential as a multi-target therapeutic agent. These insights are paving the way for the rational design of derivatives with enhanced pharmacological profiles.

Despite these promising findings, challenges remain in the development of 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran-based therapeutics. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the nitropropene side chain to improve these properties while retaining the compound's biological activity.

In conclusion, 2-(1E)-2-Nitroprop-1-en-1-yldibenzob,dfuran (CAS: 893763-95-6) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject for further research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating a broader range of diseases.